Cas no 58965-50-7 (Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1))

• Product Name: Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1)
• CAS No: 58965-50-7
• MF: C₁₇H₃₀BrN
• MW: 328.330804347992
• CID: 374410
• PubChem ID: 15636465
• Update Time: 2025-04-19

Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1)
• benzyldimethyloctylammonium bromide
• benzyl-dimethyl-octylazanium,bromide
• 3-benzyl-2-methylnonan-2-aminium bromide
• NS00088661
• CHEMBL3277507
• N-Benzyl-N,N-dimethyloctan-1-aminium bromide
• EINECS 261-525-0
• octyldimethylbenzylammonium bromide
• DTXSID90974463
• SCHEMBL1502841
• 58965-50-7

• Inchi： 1S/C17H30N.BrH/c1-4-5-6-7-8-12-15-18(2,3)16-17-13-10-9-11-14-17;/h9-11,13-14H,4-8,12,15-16H2,1-3H3;1H/q+1;/p-1
• InChI Key： JBJPHJWPSMUIJR-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 296.9214
• Monoisotopic Mass: 327.156163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Experimental Properties

• Boiling Point: 341.5°C at 760 mmHg
• Flash Point: 141.7°C
• PSA: 0